5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate

• Molecular Formula: C19H13ClN2O5S
• Molecular Weight: 416.8 g/mol
• IUPAC Name: [5-[(4,6-dioxo-2-sulfanylidene-1,3-diazinan-5-ylidene)methyl]-2-methoxyphenyl] 3-chlorobenzoate
• InChI: InChI=1S/C19H13ClN2O5S/c1-26-14-6-5-10(7-13-16(23)21-19(28)22-17(13)24)8-15(14)27-18(25)11-3-2-4-12(20)9-11/h2-9H,1H3,(H2,21,22,23,24,28)
• InChI Key: YBWIJXOJSBDDSR-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C=C2C(=O)NC(=S)NC2=O)OC(=O)C3=CC(=CC=C3)Cl

Description

5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it an ideal candidate for several research studies.

Mechanism of Action

The mechanism of action of 5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate is not fully understood. However, it is believed that this compound exerts its anti-tumor activity by inducing apoptosis (programmed cell death) in cancer cells. It is also believed to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate has been found to exhibit several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit the growth of certain bacteria and fungi, and exhibit anti-inflammatory activity. It has also been found to have a low toxicity profile, making it a safe candidate for further research.

Advantages and Limitations for Lab Experiments

The advantages of using 5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate in lab experiments include its unique chemical structure and properties, as well as its potential applications in various fields of scientific research. However, the limitations of using this compound in lab experiments include its complex synthesis process and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate. These include further studies on its anti-tumor activity, as well as its potential applications in the treatment of other diseases such as inflammation and infections. Additionally, further research is needed to fully understand the mechanism of action of this compound and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate is a complex process that involves several steps. The synthesis process starts with the reaction of 2-methoxyphenyl 3-chlorobenzoate with thiosemicarbazide, followed by the reaction of the resulting product with formaldehyde and then with acetic anhydride. The final product is obtained after several purification steps.

Scientific Research Applications

5-[(4,6-dioxo-2-thioxotetrahydro-5(2H)-pyrimidinylidene)methyl]-2-methoxyphenyl 3-chlorobenzoate has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to exhibit excellent anti-tumor activity, making it a promising candidate for cancer treatment. It has also been studied for its potential use as an anti-inflammatory agent, as well as for its ability to inhibit the growth of certain bacteria and fungi.